Cas no 1247736-94-2 (4-[(1-methoxypropan-2-yl)amino]cyclohexan-1-ol)

• Product Name: 4-[(1-methoxypropan-2-yl)amino]cyclohexan-1-ol
• CAS No: 1247736-94-2
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5216421
• PubChem ID: 62535244
• Update Time: 2026-03-06

4-[(1-methoxypropan-2-yl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-[(1-Methoxypropan-2-yl)amino]cyclohexan-1-ol
• 4-((1-methoxypropan-2-yl)amino)cyclohexan-1-ol
• 4-[(1-methoxypropan-2-yl)amino]cyclohexan-1-ol

• Inchi： 1S/C10H21NO2/c1-8(7-13-2)11-9-3-5-10(12)6-4-9/h8-12H,3-7H2,1-2H3
• InChI Key： MIULQZFEGXESRF-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NC(C)COC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5

Additional information on 4-[(1-methoxypropan-2-yl)amino]cyclohexan-1-ol

Introduction to 4-[(1-methoxypropan-2-yl)amino]cyclohexan-1-ol (CAS No. 1247736-94-2)

4-[(1-methoxypropan-2-yl)amino]cyclohexan-1-ol (CAS No. 1247736-94-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclohexanol with a unique substitution pattern that imparts specific chemical and biological properties. The molecule's structure includes a cyclohexane ring, an amino group, and a methoxypropan-2-yl moiety, which collectively contribute to its potential therapeutic applications.

The chemical structure of 4-[(1-methoxypropan-2-yl)amino]cyclohexan-1-ol can be represented as follows: C₁₀H₂₁NO₂. The compound's molecular weight is approximately 183.28 g/mol. Its physical properties, such as solubility and stability, are crucial for its use in various pharmaceutical formulations. Recent studies have shown that this compound exhibits good solubility in polar solvents like water and ethanol, making it suitable for both in vitro and in vivo experiments.

In the realm of medicinal chemistry, 4-[(1-methoxypropan-2-yl)amino]cyclohexan-1-ol has been explored for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent research has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are known to play critical roles in cancer progression and other proliferative disorders.

Beyond its enzymatic inhibition properties, 4-[(1-methoxypropan-2-yl)amino]cyclohexan-1-ol has also shown promise in modulating cellular signaling pathways. Studies have indicated that it can influence the expression of genes related to inflammation and oxidative stress, which are common factors in many chronic diseases. This makes it a potential candidate for the development of new therapeutic agents targeting conditions such as arthritis, neurodegenerative disorders, and cardiovascular diseases.

The pharmacokinetic profile of 4-[(1-methoxypropan-2-yl)amino]cyclohexan-1-ol is another important aspect that has been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a moderate bioavailability. Its distribution within the body is primarily influenced by its lipophilicity, which allows it to cross biological membranes efficiently. Metabolism studies have revealed that the compound undergoes Phase I and Phase II biotransformations, leading to the formation of several metabolites that are eventually excreted via urine and feces.

Clinical trials involving 4-[(1-methoxypropan-2-yl)amino]cyclohexan-1-ol are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings have paved the way for further clinical investigations to explore its therapeutic potential in specific disease indications.

In addition to its therapeutic applications, 4-[(1-methoxypropan-2-y l)amino]cyclohexan - 1 - ol has also been studied for its use as a research tool in academic and industrial laboratories. Its unique chemical structure makes it an excellent probe for investigating enzyme kinetics and cellular signaling mechanisms. Researchers have utilized this compound to gain insights into the molecular basis of various biological processes, contributing to the broader understanding of disease mechanisms.

The synthesis of 4 - [( 1 - methoxypropan - 2 - yl ) amino ] cyclohexan - 1 - ol involves a series of well-defined chemical reactions that can be carried out under controlled laboratory conditions. The starting materials are readily available, and the synthetic route is highly reproducible, making it accessible for large-scale production if required for commercial applications.

In conclusion, 4 - [( 1 - methoxypropan - 2 - yl ) amino ] cyclohexan - 1 - ol ( CAS No . 1247736 - 94 - 2 ) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, underscoring its significance in advancing our understanding of complex biological systems.